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Compound of Interest

Compound Name: Aucuparin

Cat. No.: B161809 Get Quote

For researchers, scientists, and drug development professionals, the proper management of

chemical compounds is a cornerstone of laboratory safety and operational excellence. This

document provides essential safety information and detailed procedures for the proper disposal

of Aucuparin, ensuring the protection of personnel and the environment.

Aucuparin, a biphenyl compound found in nature, is not classified as a hazardous substance

or mixture.[1] However, adherence to standard laboratory safety protocols is crucial when

handling this or any chemical.

Chemical and Physical Properties
A summary of Aucuparin's key properties is presented below to inform safe handling and

storage practices.
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Property Value

Molecular Formula C₁₄H₁₄O₃

Molecular Weight 230.26 g/mol [2]

Appearance Powder[3]

CAS Number 3687-28-3[1][2]

Solubility

Practically insoluble in water.[4] Soluble in

Chloroform, Dichloromethane, Ethyl Acetate,

DMSO, Acetone.[5]

Stability
Stable under recommended storage conditions.

[1]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.[1]

Health and Safety Information
While not classified as hazardous, direct contact with Aucuparin should be avoided. The

following first aid measures should be taken in case of exposure[1]:

Eye Contact: Immediately flush eyes with plenty of water, removing contact lenses if present.

Seek medical attention.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should

be worn when handling Aucuparin.
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The disposal of Aucuparin and its waste should be conducted in accordance with local, state,

and federal regulations. Although not classified as hazardous, it is best practice to dispose of it

as chemical waste to prevent environmental contamination.

Spill Cleanup:

In the event of a spill, follow these steps[1]:

Wear appropriate PPE.

Absorb liquid spills with an inert material (e.g., vermiculite, sand, or earth).

For solid spills, carefully sweep or scoop up the material to avoid creating dust.

Place the absorbed or collected material into a suitable, sealed container for disposal.

Clean the spill area with a suitable solvent, followed by washing with soap and water.

Waste Disposal:

Unused or Waste Aucuparin: Collect in a clearly labeled, sealed container. Dispose of as

chemical waste through your institution's hazardous waste program. Do not dispose of down

the drain or in regular trash.

Contaminated Materials: Any materials, such as filter paper, gloves, or wipes, that are

contaminated with Aucuparin should be placed in a sealed bag or container and disposed of

as chemical waste.

Empty Containers: Thoroughly rinse empty containers with a suitable solvent. The rinsate

should be collected and disposed of as chemical waste. Once clean, the container can be

disposed of according to your institution's guidelines for chemical container disposal.

Experimental Workflow for Aucuparin Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Aucuparin and associated waste materials.
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Caption: Decision workflow for the proper disposal of Aucuparin waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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